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Compound of Interest

Compound Name: 4-(Piperidin-1-ylmethyl)phenol

Cat. No.: B1312872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety, handling, and toxicity data for 4-(Piperidin-1-ylmethyl)phenol is
not readily available in public databases. This guide is based on the known hazard profiles of

its constituent functional groups, namely the phenol and piperidine moieties. It is imperative to

consult a comprehensive Safety Data Sheet (SDS) provided by the supplier before handling

this compound. The information herein should be used as a preliminary guide for risk

assessment and safety planning.

Executive Summary
4-(Piperidin-1-ylmethyl)phenol is a chemical compound of interest in research and drug

development. Due to the presence of a phenol group, it is anticipated to be corrosive and toxic.

The piperidine moiety, a saturated heterocycle, may also contribute to its toxicological profile.

This document provides a comprehensive overview of the potential hazards, recommended

handling procedures, and first-aid measures based on the characteristics of related

compounds. All personnel handling this substance must be thoroughly trained in chemical

safety and have access to appropriate personal protective equipment and emergency facilities.

Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for 4-(Piperidin-1-
ylmethyl)phenol is not available, a conservative approach based on the hazards of phenol is

recommended. Phenol is classified as toxic and corrosive.
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Table 1: Anticipated GHS Classification for 4-(Piperidin-1-ylmethyl)phenol

Hazard Class Hazard Category

Acute Toxicity, Oral Category 3

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Germ Cell Mutagenicity Category 2

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2

Hazardous to the Aquatic Environment, Chronic

Hazard
Category 2

Anticipated Hazard Statements:

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H331: Toxic if inhaled.

H314: Causes severe skin burns and eye damage.

H341: Suspected of causing genetic defects.

H373: May cause damage to organs through prolonged or repeated exposure.

H411: Toxic to aquatic life with long lasting effects.

Anticipated Pictograms:

Skull and Crossbones (Acute Toxicity)
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Corrosion (Skin Corrosion, Eye Damage)

Health Hazard (Mutagenicity, STOT)

Environment (Aquatic Toxicity)

Handling and Storage
Safe handling and storage are paramount to minimize exposure risk.

3.1. Engineering Controls:

Work with this compound should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood.[1]

Emergency eyewash stations and safety showers must be readily accessible.

3.2. Personal Protective Equipment (PPE): A comprehensive PPE program should be

implemented.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Chemical safety goggles and a face shield are

required where splashing is a risk.[2]

Skin Protection

A lab coat, fully buttoned, should be worn. For

significant splash potential, a chemical-resistant

apron over the lab coat is recommended.[1]

Hand Protection

Due to the corrosive nature of phenols, double

gloving with compatible chemical-resistant

gloves (e.g., nitrile or neoprene) is advised.[1]

Gloves should be inspected before use and

changed immediately if contaminated.

Respiratory Protection

If working outside a fume hood or if aerosols

may be generated, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.

3.3. Storage:

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store separately from food and feedstuffs.

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First-Aid Procedures
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing and shoes. After initial

water flushing, treatment with polyethylene

glycol 300 (PEG 300) is recommended to

inactivate absorbed phenol.[3][4] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Toxicity Profile (Inferred)
Specific toxicological data for 4-(Piperidin-1-ylmethyl)phenol is unavailable. The following

information is based on the known toxicity of phenol.

Acute Toxicity:

Phenol is highly toxic by all routes of exposure (oral, dermal, and inhalation). It is readily

absorbed through the skin and can cause systemic toxicity.

Corrosivity and Irritation:

Phenol is a severe skin and eye irritant and can cause chemical burns.
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Chronic Toxicity:

Prolonged or repeated exposure to phenol may cause damage to the liver, kidneys, and

central nervous system.

Carcinogenicity and Mutagenicity:

Phenol is suspected of causing genetic defects.

Experimental Protocols
Detailed experimental protocols for toxicity testing of 4-(Piperidin-1-ylmethyl)phenol are not

available. Standard OECD (Organisation for Economic Co-operation and Development)

guidelines for chemical testing would be the appropriate reference for any future toxicological

studies.

Visualizations
The following diagrams illustrate general safety workflows relevant to handling hazardous

chemicals like 4-(Piperidin-1-ylmethyl)phenol.
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Figure 1: General Laboratory Safety Workflow
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Caption: Figure 1: General Laboratory Safety Workflow
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Figure 2: Decision Tree for PPE Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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